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Compound of Interest

Compound Name: 2-Fluoroacryloyl chloride

Cat. No.: B100640 Get Quote

Introduction: The Strategic Advantage of 2-
Fluoroacryloyl Chloride in Polymer Chemistry
In the landscape of functional polymers, the strategic incorporation of fluorine atoms can impart

a unique and highly desirable set of properties, including enhanced thermal stability, chemical

resistance, and low surface energy.[1][2] 2-Fluoroacryloyl chloride (2-FAC) emerges as a

monomer of significant interest for researchers and drug development professionals. It offers a

compelling dual functionality: the α-fluoro group for property modulation and a highly reactive

acyl chloride moiety for either direct polymerization or subsequent functionalization.

This guide provides an in-depth exploration of 2-fluoroacryloyl chloride as a copolymerization

agent. We move beyond a simple recitation of steps to explain the underlying chemical

principles, ensuring that researchers can not only replicate the protocols but also intelligently

adapt them for the synthesis of novel copolymers tailored to specific applications in materials

science and pharmaceutics.[3]

Monomer Profile: 2-Fluoroacryloyl Chloride (CAS:
16522-55-7)
2-Fluoroacryloyl chloride is a highly reactive liquid that serves as a valuable building block in

organic and polymer synthesis.[3] Its utility stems from the synergistic effect of its vinyl, fluoro,
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and acyl chloride functional groups.

Property Value Source

CAS Number 16522-55-7 [4]

Molecular Formula C₃H₂ClFO [5]

Molecular Weight 108.50 g/mol [5]

Boiling Point 81.8 °C at 760 mmHg [3]

Density 1.248 g/cm³ [3]

Flash Point 3.3 °C [3]

Refractive Index 1.389 [3]

Storage

Recommended 2 - 8 °C, under

inert gas, protected from light

and moisture.

Causality Behind Properties:

α-Fluoro Group: The high electronegativity of the fluorine atom significantly influences the

electron density of the vinyl group, affecting its reactivity in polymerization and imparting

unique physicochemical properties to the resulting polymer.[6]

Acyl Chloride Group: This moiety is exceptionally reactive towards nucleophiles (e.g., water,

alcohols, amines), making it a potent site for post-polymerization modification.[7] However,

this reactivity also necessitates stringent handling conditions to prevent unwanted side

reactions and degradation.

Critical Safety and Handling Protocols
Acryloyl chloride and its derivatives are hazardous materials.[8][9] Safe laboratory practice is

non-negotiable. 2-FAC is corrosive, flammable, highly reactive with water, and toxic upon

inhalation or contact.[5][8]

Mandatory Personal Protective Equipment (PPE):
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Eye Protection: Tightly fitting safety goggles and a full-face shield (8-inch minimum) are

required.[10]

Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber or Viton). Double-gloving

is recommended.

Body Protection: A flame-retardant lab coat and a chemical-resistant apron. Ensure a full-

body suit is available for large-scale work.

Respiratory Protection: All manipulations must be performed within a certified chemical fume

hood.[11] For emergencies or spills, a NIOSH-approved respirator with an appropriate

cartridge is necessary.

Handling and Storage Procedures:

Inert Atmosphere: 2-FAC is sensitive to moisture and oxygen, which can lead to hydrolysis

and unwanted polymerization.[8][9] Always handle and store it under an inert atmosphere

(e.g., nitrogen or argon).

Ventilation: Work exclusively in a well-ventilated chemical fume hood to prevent inhalation of

toxic vapors.[11]

Ignition Sources: The compound is flammable. Keep it away from heat, sparks, and open

flames. Use explosion-proof equipment and ground all containers during transfer to prevent

static discharge.[9][10]

Storage: Store in a tightly sealed container in a refrigerator designed for flammable

materials, away from incompatible substances like water, bases, and oxidizing agents.[8][9]

Spill Management: In case of a spill, evacuate the area. Use an inert absorbent material for

containment. Do not use water.[9][11]

Experimental Workflow: From Monomer to
Characterized Copolymer
The following diagram outlines the comprehensive workflow for synthesizing and characterizing

a copolymer using 2-fluoroacryloyl chloride. This process ensures a systematic approach,
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from initial setup to final validation of the polymer's properties.
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Caption: Schematic of the copolymerization reaction.

Characterization and Validation
Characterizing the resulting polymer is a self-validating step to confirm the success of the

synthesis.

¹H and ¹⁹F NMR Spectroscopy: This is the most powerful tool for determining the copolymer

composition. By integrating the signals corresponding to each monomer unit, the molar ratio

(m/n) in the final polymer can be calculated.

FT-IR Spectroscopy: Confirms the incorporation of both monomers by identifying

characteristic peaks, such as the C=O stretch of the acyl chloride (~1780 cm⁻¹) and the ester

group from MMA (~1730 cm⁻¹), as well as C-F stretches.

Gel Permeation Chromatography (GPC): Determines the number-average molecular weight

(Mₙ), weight-average molecular weight (Mₙ), and the dispersity (Đ = Mₙ/Mₙ), which indicates

the breadth of the molecular weight distribution.

Thermogravimetric Analysis (TGA): Measures the thermal stability of the copolymer by

identifying the onset temperature of decomposition. Fluorinated polymers are expected to

exhibit high thermal stability. [1][12]* Differential Scanning Calorimetry (DSC): Determines

the glass transition temperature (T₉), a key characteristic of amorphous polymers. The T₉ of

the copolymer will typically be between those of the respective homopolymers and will

depend on the copolymer composition. [12]

Advanced Considerations: Reactivity Ratios
The composition of a copolymer is governed by the monomer feed ratio and the monomer

reactivity ratios (r₁ and r₂).

r₁ = k₁₁/k₁₂: The ratio of the rate constant for a propagating chain ending in M₁ adding

another M₁ monomer versus adding an M₂ monomer.

r₂ = k₂₂/k₂₁: The ratio of the rate constant for a propagating chain ending in M₂ adding

another M₂ monomer versus adding an M₁ monomer.
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The specific reactivity ratios for 2-FAC with various comonomers are not widely published and

must be determined empirically. Methods such as Fineman-Ross or Kelen-Tüdös can be used

by running a series of polymerizations with varying initial monomer feed ratios and analyzing

the resulting copolymer compositions at low conversion (<10%). [13][14]Understanding these

ratios is critical for predicting and controlling the final polymer microstructure.

Applications in Drug Development and Advanced
Materials
The unique properties of 2-FAC-derived copolymers make them attractive for several high-

value applications:

Drug Delivery: The reactive acyl chloride backbone of the copolymer can be functionalized

with therapeutic agents, targeting ligands, or solubility enhancers after polymerization,

creating sophisticated drug delivery systems.

Medical Device Coatings: The incorporation of fluorine can create surfaces with low surface

energy, leading to hydrophobic and oleophobic properties. [12][15]This is highly valuable for

developing anti-fouling coatings on medical devices to prevent non-specific protein

adsorption and thrombus formation. [4]* Specialty Polymers: Copolymers containing 2-FAC

are used in the synthesis of advanced materials with enhanced thermal and chemical

stability, suitable for applications in aerospace, electronics, and protective coatings. [3]

[16]The presence of fluorine can also modulate the refractive index, which is useful in optical

applications. [16]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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